(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid

• IUPAC Name: (1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• InChI: InChI=1S/C6H9NO2/c8-6(9)5-2-3-1-4(3)7-5/h3-5,7H,1-2H2,(H,8,9)/t3-,4-,5+/m1/s1
• InChI Key: XBEMWFUKTKDJKP-WDCZJNDASA-N
• Canonical SMILES: C1C2C1NC(C2)C(=O)O
• Isomeric SMILES: C1[C@H]2[C@@H]1N[C@@H](C2)C(=O)O
• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol

Description

“(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid” is a chemical compound with the molecular formula C6H9NO2. It has an average mass of 127.141 Da and a monoisotopic mass of 127.063332 Da.

Scientific Research Applications

Synthesis and Chemical Properties

• Scalable Synthesis : A stereoselective and scalable synthesis of (1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid has been developed, focusing on the stereoselectivity of the cyclopropanation step (Wang et al., 2013).
• Conformational Studies : Research on bicyclo[3.1.0]hexane and its nitrogen-containing heteroanalogues has highlighted their role as interesting core structures in small molecules with diverse biological activities. These compounds serve as locked analogues of nucleoside building blocks and have applications in natural compound synthesis, bioactive compounds, materials, and catalysts (Jimeno et al., 2011).
• Stereoselective Synthesis : The synthesis of all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid has been achieved, providing a method for obtaining either pure cis or trans acid, which is significant in creating unnatural amino acids (Bakonyi et al., 2013).

Applications in Material Science and Catalysis

• Electrocatalytic Cyclization : The electrolysis of certain substrates led to the formation of (1R,5R,6R)*-4,4-dialkoxy-5-cyano-2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylic acid esters, demonstrating the compound's potential in material science applications (Elinson et al., 2006).
• Intramolecular Reductive Cyclopropanation : A variety of derivatives with the 1-amino-3-azabicyclo[3.1.0]hexane and 1-amino-3-azabicyclo[4.1.0]heptane skeleton have been synthesized, highlighting the compound's use in creating complex structures with potential applications in catalysis and material science (Gensini et al., 2002).